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An in-depth technical guide to the formation and decay pathways of Uranium-236, prepared for
researchers, scientists, and drug development professionals.

Introduction

Uranium-236 (23°U) is an isotope of uranium that is not fissile with thermal neutrons and is
generally considered a long-lived radioactive waste product.[1][2] It is primarily found in spent
nuclear fuel and reprocessed uranium.[1][2][3] Although not naturally abundant in significant
guantities, its formation in nuclear reactors has significant implications for the nuclear fuel cycle
and waste management. This document provides a comprehensive overview of the formation
and decay pathways of 236U, including quantitative data, experimental methodologies, and
pathway visualizations.

Formation Pathways of Uranium-236

Uranium-236 is formed through several nuclear reactions, the most significant of which occurs
within nuclear reactors. Other pathways contribute to its presence in the environment and in
specific nuclear materials.

Neutron Capture by Uranium-235

The primary mechanism for the production of Uranium-236 is the capture of a thermal neutron
by a Uranium-235 (23°U) nucleus. When 235U absorbs a thermal neutron, it can either undergo
fission or capture the neutron to become 23¢U, emitting gamma radiation in the process.
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» Fission Reaction: Approximately 85.5% of thermal neutron absorptions by 23°U result in
nuclear fission.[1]

e Capture Reaction (Formation of 23¢U): The remaining 14.5% of the time, 23°U captures the
neutron without fissioning, thereby forming 23°U.[1]

This process is a significant contributor to the accumulation of 23¢U in spent nuclear fuel,
typically composing about 0.4% to 0.6% of the total uranium.[2][4]

Alpha Decay of Plutonium-240

Another formation pathway for Uranium-236 is the alpha decay of Plutonium-240 (24°Pu).[1][2]
Plutonium-240 is a common isotope found in reactor-grade plutonium and is formed when
Plutonium-239 captures a neutron without fissioning.[1][2]

o 240Py decays to U with a half-life of 6,561 years.[1][2]

While most 24°Pu in a closed fuel cycle will fission before it decays, any 24°Pu discarded as
nuclear waste will eventually decay into 23°U over thousands of years.[1][2]

Other Formation Pathways

Minor pathways for the formation of 236U also exist:

e Uranium-238 (n,3n) Reaction: In environments with high-energy (fast) neutrons, such as in
thermonuclear weapons, Uranium-238 (238U) can absorb a neutron and emit three neutrons,
resulting in the formation of 23¢U.[1][5]

o Parent Isotope Decay: Uranium-236 is also a decay product of other less common isotopes,
such as Protactinium-236 (23°Pa) and Neptunium-236 (23°Np).[6]

The following diagram illustrates the primary formation pathways of Uranium-236.
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Caption: Formation pathways of Uranium-236.

Decay Pathways of Uranium-236

Uranium-236 is a long-lived radioactive isotope that decays through two primary modes: alpha
decay and spontaneous fission.

Alpha Decay

The predominant decay mode for Uranium-236 is alpha decay, where it emits an alpha particle
(a helium nucleus) and transforms into Thorium-232 (232Th).[1][2][4]

 Half-Life: The half-life of 236U is approximately 23.42 million years.[1][2][4][6]

o Decay Product: The daughter isotope, Thorium-232, is itself radioactive with a very long half-
life of about 14 billion years, effectively stopping the decay chain for practical purposes over
shorter timescales.[1][2]

» Decay Energy: The alpha decay of 23°U releases approximately 4.572 MeV of energy.[7]
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Spontaneous Fission

A very small fraction of Uranium-236 nuclei undergo spontaneous fission, splitting into two
smaller nuclei and releasing neutrons.

o Branching Ratio: The probability of spontaneous fission is extremely low, with a branching
ratio of about 9.6 x 10-8 %.[4][8]

Due to its low probability, spontaneous fission is a minor contributor to the overall decay of
Uranium-236.

The following diagram illustrates the decay pathways of Uranium-236.
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Caption: Decay pathways of Uranium-236.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the formation and
decay of Uranium-236.

Table 1: Formation Data for Uranium-236
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Formation Pathway

Reaction

Cross-Section /
Yield

Notes

Neutron Capture

235 +n - 26U +y

~14.5% of thermal
neutron absorptions
by 235U[1]

Primary production
route in nuclear

reactors.

Alpha Decay

240py - ey + a

Half-life of 240Pu;
6,561 years[1][2]

Relevant for long-term
storage of plutonium-

containing waste.

(n,3n) Reaction

238U +n - 236U + 3n

Occurs with fast

neutrons

A source in
thermonuclear

weapons.[1][5]

Beta Decay

236pg — 236 + 3~

Parent isotope decay.

[6]

Beta Decay

236Np — 236 + 3~

Parent isotope decay.

[6]

Table 2: Decay and Nuclear Properties of Uranium-236
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Property Value

Half-Life 2.342 x 107 years[1][4][6]

Decay Modes

Alpha Decay ~100%]6]

Spontaneous Fission 9.6 x 1078 9%[4][8]

Decay Products

Alpha Decay Thorium-232 (232Th)[1][2][4]
Spontaneous Fission Various fission products and neutrons
Decay Energy (Alpha) 4.572 MeV[7]
Isotope Mass 236.045566 Da[1]
Spin 0+[1][6]
Binding Energy 1790.415 MeV[1][6]

Experimental Protocols

The determination of the nuclear data presented in this guide relies on a variety of
sophisticated experimental techniques.

Neutron Capture Cross-Section Measurement

The probability of the 25U(n,y)22%U reaction is quantified by its neutron capture cross-section.
These measurements are crucial for reactor physics calculations.

o Time-of-Flight (TOF) Technique: This is a common method where a pulsed neutron beam is
directed at a 23°U target. The time it takes for neutrons of different energies to travel from the
source to the target is measured, allowing for energy-dependent cross-section
determination.[4]

o Data Analysis: The experimental data are often analyzed using least-squares methods with
codes like the Gauss-Markov-Aitken (GMA) code to determine the cross-sections and their
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uncertainties.[9] These results are then compiled into evaluated nuclear data libraries such
as JENDL and ENDF/B.[9][10][11]

Half-Life and Decay Constant Determination

The half-life of 236U is determined through methods that measure its decay rate over time.

e Alpha Counting: This direct method involves using a detector with a well-defined geometry to
count the number of alpha particles emitted from a known quantity of 226U over a specific
period.[12]

o Daughter Ingrowth Measurement: This technique involves chemically separating the parent
isotope (e.g., 8U) from its daughter product (e.g., 24Th) and then measuring the rate at
which the daughter product reappears in the purified parent sample over time.[12] The
Bateman equation is used to calculate the decay constant of the parent from these
measurements.[12]

Isotopic Composition Analysis

Determining the abundance of 23¢U, especially at trace levels in environmental samples,
requires highly sensitive analytical methods.

o Accelerator Mass Spectrometry (AMS): AMS is a technique capable of detecting extremely
low concentrations of isotopes. It accelerates ions to high energies to separate them by
mass and charge, allowing for the determination of isotopic ratios such as 236U/235U.[13]

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS): ICP-MS is another powerful
technique for determining isotopic compositions. Samples are introduced into a plasma,
which ionizes the atoms. A mass spectrometer then separates the ions based on their mass-
to-charge ratio, enabling the measurement of ratios like 236U/238U.[5]

These experimental protocols provide the foundational data necessary for understanding the
behavior of Uranium-236 in various nuclear and environmental contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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